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Compound of Interest

Compound Name: Et-29

Cat. No.: B10828514 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is a critical component of maintaining a

safe and compliant work environment. This guide provides essential information and step-by-

step procedures for the proper disposal of "Et-29," a substance that requires careful

management to mitigate potential hazards.

Understanding Et-29: Properties and Safety
Considerations
Before delving into disposal procedures, it is crucial to have a foundational understanding of

the chemical in question. The substance referred to as "Et-29" is more formally known as

Diethyl ether, with the CAS number 60-29-7.[1][2] It is a colorless, volatile liquid with a

characteristic anesthetic odor.[1] Key physical and chemical properties are summarized in the

table below.
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Property Value Source

Molecular Formula C4H10O [2]

Molecular Weight 74.12 g/mol [2]

Boiling Point 34.6 °C (94.3 °F) [2]

Melting Point -116 °C (-176.8 °F)

Flash Point -45 °C (-49 °F) [1]

Density 0.706 g/mL at 25 °C

Solubility in Water Slightly soluble [1]

Safety Precautions: Diethyl ether is highly flammable and can form explosive peroxides when

exposed to air and light.[3] It is also an irritant to the eyes, skin, and respiratory system and

may cause central nervous system depression.[3] Therefore, handling Et-29 requires strict

adherence to safety protocols, including the use of personal protective equipment (PPE) such

as safety goggles, gloves, and a lab coat. All work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures for Et-29
The proper disposal of Et-29 is governed by federal, state, and local regulations. It is

imperative to consult your institution's Environmental Health and Safety (EHS) office for

specific guidelines. The following is a general procedural outline for the safe disposal of Et-29
waste.

1. Waste Identification and Segregation:

Clearly label all containers holding Et-29 waste with the words "Hazardous Waste" and the

full chemical name, "Diethyl Ether."[4]

Do not mix Et-29 waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines.[5] Incompatible chemicals can react dangerously.

2. Container Management:
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Use only compatible, non-reactive containers for storing Et-29 waste. Glass bottles with

secure caps are generally appropriate.

Ensure containers are in good condition, free from leaks or cracks.[4][5]

Keep waste containers closed at all times, except when adding waste.[4][5]

3. Accumulation and Storage:

Store Et-29 waste in a designated, well-ventilated, and cool area, away from sources of

ignition such as heat, sparks, or open flames.[6]

The storage area should be secure and accessible only to authorized personnel.

4. Disposal Request and Pickup:

Once the waste container is full or has reached its designated accumulation time limit, follow

your institution's procedures for requesting a hazardous waste pickup.

This typically involves completing a waste pickup request form, either online or in hard copy,

and providing detailed information about the waste.

Your institution's EHS personnel or a licensed hazardous waste contractor will then collect

the waste for proper treatment and disposal.

Logical Workflow for Et-29 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Et-29.

Start: Et-29 Waste Generated Identify and Segregate Waste
(Label as 'Hazardous Waste - Diethyl Ether') Select Compatible Container Store in Designated Area

(Cool, Ventilated, Secure)
Request Waste Pickup

(Follow Institutional Procedures)
Waste Collected by EHS/

Authorized Contractor End: Proper Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe and compliant disposal of Et-29
(Diethyl Ether) waste.
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Key Experimental Protocols for Safe Handling
While this document focuses on disposal, it is intrinsically linked to safe handling practices

during experimentation. Always refer to the Safety Data Sheet (SDS) for detailed information

on handling, storage, and emergency procedures.[7][8][9] The SDS provides critical information

on toxicology, ecological impact, and personal protection.[7][8]

In the event of a spill, immediately evacuate the area and alert your supervisor and EHS. Small

spills may be cleaned up by trained personnel using appropriate absorbent materials, while

larger spills will require a specialized response.[8][10]

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

management of Et-29 waste, protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult your institution's specific guidelines to ensure full

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Et-29: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828514#et-29-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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